[5-(2-Methoxyphenyl)-14-methyl-7-{[(4-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

• IUPAC Name: [5-(2-methoxyphenyl)-14-methyl-7-[(4-methylphenyl)methylsulfanyl]-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C27H25N3O3S/c1-16-8-10-18(11-9-16)15-34-27-22-12-21-19(14-31)13-28-17(2)24(21)33-26(22)29-25(30-27)20-6-4-5-7-23(20)32-3/h4-11,13,31H,12,14-15H2,1-3H3
• InChI Key: UTFKZRXFZFOWTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC=C5OC
• Molecular Formula: C27H25N3O3S
• Molecular Weight: 471.6 g/mol
• CAS No.: 892414-77-6

Description

[5-(2-Methoxyphenyl)-14-methyl-7-{[(4-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C27H25N3O3S and its molecular weight is 471.58. The purity is usually 95%.
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Scientific Research Applications

Chemo-, Regio-, and Stereoselectivity in Organic Synthesis Research into the chemo-, regio-, and stereoselectivity of acid-catalyzed reactions involving tricyclic compounds with methanol has been explored, indicating the potential for selective synthesis approaches in developing pharmaceuticals or materials with specific structural features (Vasin et al., 2010).

Catalyst- and Solvent-Free Synthesis Techniques The development of catalyst- and solvent-free synthesis techniques for creating complex organic molecules has been demonstrated, showcasing the efficiency and environmental benefits of such methods in the synthesis of heterocyclic compounds (Moreno-Fuquen et al., 2019).

Thermal Transformations and Rearrangements Studies on the thermal transformations of oxazole endoperoxides reveal the potential for rearrangements and fragmentations in the synthesis of new organic molecules, providing pathways for creating novel compounds with unique properties (Gollnick & Koegler, 1988).

Metallation of Ligands with Biological Activity Research into the metallation of ligands with biological activity highlights the synthesis and characterization of metal complexes that could serve as the basis for developing new drugs or diagnostic agents (Lang et al., 2005).